Cas no 1270489-83-2 (2-(2,6-difluoro-3-methylphenyl)azetidine)

2-(2,6-Difluoro-3-methylphenyl)azetidine is a fluorinated azetidine derivative with potential applications in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoro-methylphenyl group fused to an azetidine ring, offers steric and electronic properties that may enhance binding affinity in target interactions. The presence of fluorine atoms can improve metabolic stability and lipophilicity, making it a valuable intermediate for drug discovery. The compact azetidine scaffold contributes to conformational rigidity, which may optimize pharmacokinetic profiles. This compound is particularly relevant in the development of bioactive molecules requiring selective modulation of biological targets. Suitable for controlled synthetic modifications, it serves as a versatile building block in medicinal chemistry.

2-(2,6-difluoro-3-methylphenyl)azetidine structure

1270489-83-2 structure

Product Name:2-(2,6-difluoro-3-methylphenyl)azetidine

CAS No:1270489-83-2

MF:C₁₀H₁₁F₂N

MW:183.1978495121

CID:6086851

PubChem ID:55283285

Update Time:2025-06-07

2-(2,6-difluoro-3-methylphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

- 2-(2,6-difluoro-3-methylphenyl)azetidine
- AKOS006345622
- 1270489-83-2
- EN300-1833954
- Inchi： 1S/C10H11F2N/c1-6-2-3-7(11)9(10(6)12)8-4-5-13-8/h2-3,8,13H,4-5H2,1H3
- InChI Key： DMINVDDLRBPIFV-UHFFFAOYSA-N
- SMILES： FC1C(C)=CC=C(C=1C1CCN1)F

Computed Properties

Exact Mass: 183.08595568g/mol
Monoisotopic Mass: 183.08595568g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 12Å²

2-(2,6-difluoro-3-methylphenyl)azetidine Pricemore >>

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Enamine	EN300-1833954-0.05g	2-(2,6-difluoro-3-methylphenyl)azetidine	1270489-83-2	0.05g	$1008.0	2023-09-19
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Enamine	EN300-1833954-1g	2-(2,6-difluoro-3-methylphenyl)azetidine	1270489-83-2	1g	$1200.0	2023-09-19
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